Cas no 92478-27-8 (Morinidazole)

• Product Name: Morinidazole
• CAS No: 92478-27-8
• MF: C₁₁H₁₈N₄O₄
• MW: 270.285022258759
• CID: 2601569
• PubChem ID: 11644726
• Update Time: 2025-05-21

Morinidazole Chemical and Physical Properties

Names and Identifiers

• Morinidazole
• alpha-[(2-Methyl-5-nitro-1H-imidazol-1-yl)methyl]-4-morpholineethanol
• Morinidazole R-Enantiomer
• DB15098
• 1-(2-Methyl-5-nitro-1H-imidazol-1-yl)-3-morpholinopropan-2-ol
• 1-Morpholino-3-(2-methyl-5-nitro-1H-imidazole-1-yl)-2-propanol
• (+/-)-1-(2-Methyl-5-nitro-1H-imidazol-1-yl)-3-morpholinopropan-2-ol
• α-[(2-Methyl-5-nitro-1H-imidazol-1-yl)methyl]-4-morpholineethanol (ACI)
• 1-(2-Methyl-5-nitroimidazol-1-yl)-3-morpholin-4-ylpropan-2-ol
• Morponidazole
• Z1516471620
• MS-23827
• ?-[(2-Methyl-5-nitro-1H-imidazol-1-yl)methyl]-4-morpholineethanol; 1-(2-Methyl-5-nitroimidazol-1-yl)-3-morpholin-4-ylpropan-2-ol; Morponidazole
• Morinidazole, trade name: Lingda(R)
• AKOS040733770
• CHEBI:230801
• 1-(2-methyl-5-nitro-1H-imidazol-1-yl)-3-(morpholin-4-yl)propan-2-ol
• DTXSID201031280
• F85285
• NCGC00485480-01
• BRD-A40546373-001-01-8
• HY-15781
• CHEMBL3884248
• CS-5058
• MORINIDAZOLE [WHO-DD]
• UNII-TUPWG40JAL
• TUPWG40JAL
• 92478-27-8
• EN300-6504759
• DA-75681
• MORPONIDAZOLE [INN]

• Inchi： 1S/C11H18N4O4/c1-9-12-6-11(15(17)18)14(9)8-10(16)7-13-2-4-19-5-3-13/h6,10,16H,2-5,7-8H2,1H3
• InChI Key： GAZGHCHCYRSPIV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(CN1C(=CN=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 270.13280507g/mol
• Monoisotopic Mass: 270.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.3

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (46 g/l) (25 º C),

Morinidazole Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Morinidazole

Recent Advances in Morinidazole (92478-27-8) Research: A Comprehensive Review

Morinidazole (CAS: 92478-27-8) is a novel 5-nitroimidazole antimicrobial agent that has garnered significant attention in recent years due to its broad-spectrum activity against anaerobic bacteria and protozoa. This research briefing aims to synthesize the latest findings on Morinidazole, focusing on its pharmacological properties, clinical applications, and emerging research trends. The compound's unique chemical structure and mechanism of action position it as a promising candidate for treating infections that are resistant to conventional nitroimidazole drugs.

Recent pharmacokinetic studies have demonstrated that Morinidazole exhibits superior bioavailability and tissue penetration compared to other nitroimidazole derivatives. A 2023 study published in the Journal of Antimicrobial Chemotherapy highlighted its rapid absorption and prolonged half-life, which contribute to its efficacy in treating complicated intra-abdominal infections. The study also noted that Morinidazole's metabolite profile suggests a lower risk of neurotoxicity, a common concern with other drugs in this class.

In the realm of clinical applications, Morinidazole has shown particular promise in the treatment of Helicobacter pylori infections. A multicenter Phase III clinical trial conducted in 2022 reported a 92% eradication rate when Morinidazole was used in combination therapy, significantly higher than the rates achieved with traditional regimens. This finding is particularly relevant given the rising global prevalence of antibiotic-resistant H. pylori strains.

Emerging research has also explored Morinidazole's potential in treating parasitic infections. Laboratory studies have demonstrated its potent activity against Trichomonas vaginalis and Entamoeba histolytica, with some strains showing sensitivity at concentrations lower than those required for metronidazole. These findings, published in the International Journal of Antimicrobial Agents, suggest that Morinidazole could become a first-line treatment for certain parasitic diseases.

The safety profile of Morinidazole continues to be a focus of ongoing research. Recent pharmacovigilance data from post-marketing surveillance studies indicate that adverse effects are generally mild and transient, with gastrointestinal disturbances being the most commonly reported. Importantly, the incidence of serious adverse events appears to be significantly lower than that observed with other nitroimidazole compounds.

Looking forward, researchers are investigating novel formulations of Morinidazole to enhance its therapeutic potential. A 2023 patent application describes a sustained-release formulation that could maintain therapeutic concentrations for up to 72 hours, potentially reducing dosing frequency and improving patient compliance. Additionally, combination therapies with other antimicrobial agents are being explored to address the challenge of multidrug-resistant organisms.

In conclusion, Morinidazole represents a significant advancement in the nitroimidazole class of antimicrobial agents. Its improved pharmacokinetic profile, broad-spectrum activity, and favorable safety position make it a valuable addition to the antimicrobial armamentarium. As resistance patterns continue to evolve, Morinidazole's role in clinical practice is likely to expand, particularly in regions where anaerobic and parasitic infections remain prevalent.